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Compound of Interest

Compound Name:

Succinimidyl 4-(N-

maleimidomethyl)cyclohexanecarb

oxylate

Cat. No.: B1682087 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfosuccinimidyl 4-(N-

maleimidomethyl)cyclohexane-1-carboxylate (Sulfo-SMCC), a water-soluble heterobifunctional

crosslinker. This document details its chemical properties, mechanism of action, and key

advantages over its non-sulfonated analog, SMCC. It also provides detailed experimental

protocols and quantitative data to aid researchers in the successful application of Sulfo-SMCC

for creating stable bioconjugates.

Introduction to Sulfo-SMCC
Sulfo-SMCC is a heterobifunctional crosslinker widely used in biotechnology and drug

development to covalently link two molecules.[1][2] It contains two distinct reactive groups: an

N-hydroxysuccinimide (NHS) ester and a maleimide group. The NHS ester reacts with primary

amines (-NH2), commonly found on the lysine residues of proteins, while the maleimide group

selectively reacts with sulfhydryl groups (-SH), present on cysteine residues.[3] The key feature

of Sulfo-SMCC is the presence of a sulfonate group on the NHS ring, which imparts water

solubility, a significant advantage over the water-insoluble SMCC.[3][4] This allows for

conjugation reactions to be performed in aqueous buffers without the need for organic solvents,

which can be detrimental to protein structure and function.[4]
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The cyclohexane ring in the spacer arm of Sulfo-SMCC provides stability to the maleimide

group, reducing the rate of hydrolysis compared to crosslinkers without this feature.[5] This

enhanced stability allows for a two-step conjugation process, where a protein can be

"maleimide-activated" and then stored for later conjugation to a sulfhydryl-containing molecule.

[5]

Chemical Structure and Properties
Sulfo-SMCC is the sodium salt of the sulfonated version of SMCC. The addition of the

sulfonate group significantly increases its hydrophilicity.

Chemical Structure of Sulfo-SMCC

Sulfonylated N-hydroxysuccinimide (Sulfo-NHS) Ester Cyclohexane Spacer Arm Maleimide

Click to download full resolution via product page

Caption: Chemical structure of Sulfo-SMCC highlighting its three key components.

Data Presentation: Sulfo-SMCC vs. SMCC
The primary advantage of Sulfo-SMCC over SMCC lies in its aqueous solubility, which

simplifies experimental procedures and preserves the integrity of biological molecules. The

following tables summarize the key properties of both crosslinkers.
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Property Sulfo-SMCC SMCC Reference

Molecular Weight 436.37 g/mol 334.32 g/mol [5]

Spacer Arm Length 8.3 Å 8.3 Å [5]

Solubility

Soluble in water (up to

~5 mg/mL or 10 mM)

and aqueous buffers.

Solubility decreases

with increasing salt

concentration.

Insoluble in water.

Requires dissolution

in an organic solvent

(e.g., DMSO, DMF)

before addition to

aqueous reaction

mixtures.

[3][4][5]

Membrane

Permeability
No Yes [6]
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Feature Sulfo-SMCC SMCC Reference

Hydrolysis Rate of

Maleimide Group

Less prone to

hydrolysis; no

decomposition

observed at pH 7 and

30°C within 6 hours.

More susceptible to

hydrolysis than Sulfo-

SMCC.

[7]

Reaction Environment

Aqueous buffers,

avoiding the need for

organic solvents that

can denature proteins.

Requires the use of

organic solvents for

initial dissolution,

which may impact

protein stability and

activity.

[4]

Applications

Ideal for conjugating

molecules in a

completely aqueous

environment, crucial

for maintaining the

native conformation

and function of

proteins.

Suitable for

applications where the

presence of a small

amount of organic

solvent is tolerable.

[4]

Mechanism of Action: A Two-Step Conjugation
Process
Sulfo-SMCC enables a controlled, two-step conjugation reaction, minimizing the formation of

unwanted polymers.

Workflow for Two-Step Bioconjugation using Sulfo-SMCC
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Step 1: Activation of Amine-Containing Molecule

Purification

Step 2: Conjugation to Sulfhydryl-Containing Molecule

Amine-Containing
Molecule (e.g., Protein, Antibody)

NHS Ester Reaction
(pH 7.0 - 9.0)

Sulfo-SMCC

Maleimide-Activated
Molecule

Desalting or Dialysis
to Remove Excess

Crosslinker

Excess Sulfo-SMCC

Purified Maleimide-Activated
Molecule

Maleimide Reaction
(pH 6.5 - 7.5)

Sulfhydryl-Containing
Molecule (e.g., Peptide, Drug)

Stable Bioconjugate
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Core Properties of Sulfo-SMCC

Experimental Advantages

Desired Outcomes

Water-Soluble
(Sulfonate Group) Reactions in Aqueous Buffers

Heterobifunctional
(NHS Ester & Maleimide)

Controlled Two-Step
Reaction

Stable Cyclohexane
Spacer Arm Reduced Maleimide

Hydrolysis

Preserves Protein Structure
and Function

Functional
Bioconjugates

High Conjugation
Efficiency

Stable Maleimide-Activated
Intermediate

Reproducible
Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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